N,N'-bis(2-methoxyphenyl)-1,4-piperazinedicarboxamide

• IUPAC Name: 1-N,4-N-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide
• InChI: InChI=1S/C20H24N4O4/c1-27-17-9-5-3-7-15(17)21-19(25)23-11-13-24(14-12-23)20(26)22-16-8-4-6-10-18(16)28-2/h3-10H,11-14H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: QXHGVGHSQXTOSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCN(CC2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C20H24N4O4
• DSSTOX Substance ID: DTXSID70978429
• Molecular Weight: 384.4 g/mol
• CAS RN: 6277-07-2

Description

N,N'-bis(2-methoxyphenyl)-1,4-piperazinedicarboxamide, commonly known as BPIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPIP is a piperazine derivative that exhibits a unique structure and possesses several interesting properties that make it an attractive candidate for research.

Mechanism of Action

The mechanism of action of BPIP is not fully understood, but it is believed to involve the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that is involved in the replication and division of DNA, and its inhibition leads to the accumulation of DNA damage and ultimately cell death. BPIP has also been found to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
BPIP has been found to exhibit several biochemical and physiological effects, including anticancer and anti-inflammatory activity. In addition, BPIP has been found to exhibit antioxidant activity and has been shown to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BPIP in lab experiments is its unique structure, which allows for the investigation of its potential applications in various fields of science. Additionally, BPIP has been found to exhibit significant anticancer and anti-inflammatory activity, which makes it an attractive candidate for further research. However, one of the limitations of using BPIP in lab experiments is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on BPIP. One potential direction is the investigation of its potential applications as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of BPIP and its potential applications in other fields of science, such as neurology and immunology. Finally, the development of more efficient synthesis methods for BPIP may allow for its use in a wider range of applications.

Synthesis Methods

The synthesis of BPIP involves a multi-step process that requires the use of several reagents and solvents. The most common method for synthesizing BPIP involves the reaction of 2-methoxybenzoyl chloride with piperazine in the presence of a base such as triethylamine. This reaction yields the intermediate product 2-methoxyphenylpiperazine, which is then reacted with diethyl oxalate in the presence of a catalyst such as palladium on carbon to yield BPIP.

Scientific Research Applications

BPIP has been extensively studied for its potential applications in various fields of science. One of the most significant applications of BPIP is in the field of medicinal chemistry, where it has been found to exhibit significant anticancer activity. BPIP has been shown to induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. Additionally, BPIP has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.